Cas no 1565312-73-3 (2-(5-Butyl-[1,2,4]oxadiazol-3-yl)-azepane)

• Product Name: 2-(5-Butyl-[1,2,4]oxadiazol-3-yl)-azepane
• CAS No: 1565312-73-3
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 4915774
• Update Time: 2025-11-01

2-(5-Butyl-[1,2,4]oxadiazol-3-yl)-azepane Chemical and Physical Properties

Names and Identifiers

• 2-(5-Butyl-[1,2,4]oxadiazol-3-yl)-azepane
• 3-(Azepan-2-yl)-5-butyl-1,2,4-oxadiazole

• Inchi： 1S/C12H21N3O/c1-2-3-8-11-14-12(15-16-11)10-7-5-4-6-9-13-10/h10,13H,2-9H2,1H3
• InChI Key： QROFVICBVYCACP-UHFFFAOYSA-N
• SMILES： O1C(CCCC)=NC(C2CCCCCN2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.5
• Topological Polar Surface Area: 51

Additional information on 2-(5-Butyl-[1,2,4]oxadiazol-3-yl)-azepane

Comprehensive Overview of 2-(5-Butyl-[1,2,4]oxadiazol-3-yl)-azepane (CAS No. 1565312-73-3)

2-(5-Butyl-[1,2,4]oxadiazol-3-yl)-azepane (CAS No. 1565312-73-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an azepane ring with a [1,2,4]oxadiazole moiety, offering versatile reactivity and potential applications. Researchers are particularly interested in its role as a bioactive scaffold, which aligns with current trends in drug discovery focusing on small-molecule modulators and targeted therapies.

The compound’s oxadiazole core is known for its electron-withdrawing properties, making it a valuable building block in medicinal chemistry. Recent studies highlight its potential in addressing neurodegenerative diseases and metabolic disorders, topics frequently searched in scientific databases. Its butyl side chain further enhances lipophilicity, a critical factor for blood-brain barrier penetration—a hot topic in CNS drug development. These attributes position 1565312-73-3 as a candidate for high-throughput screening programs.

From a synthetic perspective, 2-(5-Butyl-[1,2,4]oxadiazol-3-yl)-azepane exemplifies modern green chemistry principles. Its synthesis often involves catalytic cyclization methods, reducing waste and energy consumption—a priority for industries complying with sustainability mandates. This aligns with growing user searches for eco-friendly synthesis and atom economy in organic chemistry.

Analytical characterization of CAS No. 1565312-73-3 typically employs NMR spectroscopy and mass spectrometry, techniques frequently queried by chemists optimizing structure-activity relationships (SAR). The compound’s stability under physiological conditions also makes it relevant to discussions on prodrug design, another trending subject in pharmacokinetics forums.

In agrochemical applications, the [1,2,4]oxadiazole fragment’s herbicidal activity has sparked interest, coinciding with searches for next-generation crop protection agents. Patent literature suggests derivatives of 2-(5-Butyl-[1,2,4]oxadiazol-3-yl)-azepane may exhibit pest resistance management properties, addressing global concerns about food security.

Regulatory perspectives on 1565312-73-3 emphasize its compliance with REACH and FDA guidelines for novel compounds, a recurring query among industrial users. Computational modeling studies predict favorable ADMET profiles for this scaffold, further driving its adoption in hit-to-lead optimization pipelines.

The commercial availability of 2-(5-Butyl-[1,2,4]oxadiazol-3-yl)-azepane through specialty chemical suppliers caters to the rising demand for custom synthesis intermediates. This responds to frequent searches for bulk-scale procurement options in academic and industrial research communities.

Emerging applications in material science, such as its use in organic semiconductors, demonstrate the compound’s interdisciplinary relevance. This versatility mirrors user interests in multifunctional molecules bridging pharmaceuticals and advanced materials.

Ongoing research explores 1565312-73-3 derivatives for allosteric modulation of protein targets, a cutting-edge area in precision medicine. Such developments align with AI-driven searches for novel therapeutic mechanisms, enhancing the compound’s visibility in digital literature.

In conclusion, 2-(5-Butyl-[1,2,4]oxadiazol-3-yl)-azepane represents a convergence of structural innovation and application diversity. Its scientific trajectory reflects broader trends in molecular design, answering key questions posed by researchers navigating chemical space exploration and translational science challenges.